Cas no 1804314-23-5 (4-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonamide)

• Product Name: 4-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonamide
• CAS No: 1804314-23-5
• MF: C₆H₃F₄N₃O₅S
• MW: 305.163733720779
• CID: 4815426
• Update Time: 2025-07-23

4-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonamide

• Inchi： 1S/C6H3F4N3O5S/c7-2-1-3(13(14)15)12-5(18-6(8,9)10)4(2)19(11,16)17/h1H,(H2,11,16,17)
• InChI Key： UOCVFGROKYKVKR-UHFFFAOYSA-N
• SMILES： S(C1=C(C=C([N+](=O)[O-])N=C1OC(F)(F)F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 443
• XLogP3: 1.2
• Topological Polar Surface Area: 137

Additional information on 4-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonamide

4-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1804314-23-5): A Key Intermediate in Modern Pharmaceutical Research

4-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonamide, identified by its CAS number 1804314-23-5, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex diseases. Its unique structural features, including the presence of a fluorine atom, a nitro group, and a trifluoromethoxy substituent, make it an invaluable building block for medicinal chemists.

The< strong>fluoro substituent in the molecule imparts unique electronic and steric properties, which can significantly influence the binding affinity and metabolic stability of drug candidates. In recent years, the pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their enhanced bioavailability and reduced susceptibility to enzymatic degradation. The< strong>nitro group further contributes to the compound's reactivity, allowing for diverse functionalization strategies that can be tailored to specific pharmacological targets.

The< strong>trifluoromethoxy moiety adds another layer of complexity to the molecule, providing additional opportunities for fine-tuning its pharmacokinetic properties. This group is particularly known for its ability to improve lipophilicity and metabolic stability, making it a preferred choice in the design of next-generation therapeutics. The< strong>pyridine-3-sulfonamide core is also a well-established pharmacophore in drug discovery, with numerous successful drugs featuring this scaffold.

In recent years, researchers have been exploring novel applications of< strong>4-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonamide in the development of targeted therapies. For instance, studies have demonstrated its potential utility in the synthesis of inhibitors for enzymes involved in cancer metabolism. The combination of fluorine and nitro groups enhances the compound's ability to interact with biological targets, leading to more potent and selective drug candidates.

The< strong>sulfonamide functionality is particularly noteworthy for its role in modulating protein-protein interactions and enzyme inhibition. Sulfonamides have been widely used in medicinal chemistry due to their ability to form stable hydrogen bonds with biological targets. This property makes them ideal for designing molecules that can tightly bind to specific enzymes or receptors, thereby disrupting disease-related pathways.

Recent advances in computational chemistry have further accelerated the development of< strong>4-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonamide-based drug candidates. Molecular modeling techniques have enabled researchers to predict the binding modes and affinity of these compounds with high accuracy. This has led to more efficient synthetic routes and improved optimization strategies for drug discovery programs.

The growing interest in fluorinated pyridines has also spurred innovation in synthetic methodologies. Researchers are continuously developing new catalytic systems that can efficiently introduce fluorine atoms into pyridine derivatives. These advancements have not only improved the accessibility of< strong>4-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonamide but also opened up new possibilities for designing structurally diverse libraries of compounds for high-throughput screening.

In conclusion, 4-Fluoro-6-nitro-2-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1804314-23-5) represents a cornerstone compound in modern pharmaceutical research. Its unique structural features and versatile reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly critical role in shaping the future of drug discovery and development.